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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribehenin (CAS 18641-57-1), also known as glyceryl tribehenate, is the triglyceride of

behenic acid. It is a saturated fat synthesized from the esterification of glycerol with three

molecules of behenic acid, a long-chain fatty acid (C22:0).[1][2] This technical guide provides a

comprehensive overview of the scientific literature on Tribehenin, focusing on its synthesis,

physicochemical properties, analytical methods, applications in drug delivery systems, and

safety data. The information is presented to be a valuable resource for researchers, scientists,

and professionals involved in drug development and formulation.

Physicochemical Properties
Tribehenin is a white to off-white, soft, amorphous, and non-crystalline wax-like solid at room

temperature.[3][4] Its non-crystalline nature allows it to modify the properties of other waxes by

softening their structure and reducing rigidity.[3] Key physicochemical properties are

summarized in Table 1.
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Table 1: Physicochemical Properties of Tribehenin

Property Value Reference(s)

CAS Number 18641-57-1 [4]

Molecular Formula C₆₉H₁₃₄O₆ [5]

Molecular Weight 1059.8 g/mol [5]

Appearance
White to off-white

powder/crystal
[4]

Melting Point 60-83 °C [3][5]

Boiling Point 911.8 °C at 760 mmHg [5]

Flash Point 321.6 °C [5]

Density 0.899 g/cm³ [5]

Solubility
Insoluble in water. Slightly

soluble in chloroform.
[1]

Refractive Index 1.467 [5]

Synthesis and Purification
The primary method for synthesizing Tribehenin is the direct esterification of glycerol with

behenic acid.[3][4] This reaction can be catalyzed by enzymes or chemical catalysts.

Experimental Protocol: Enzymatic Synthesis of
Tribehenin
Enzymatic synthesis offers a milder and more specific alternative to chemical synthesis.

Lipases are commonly used for the esterification of fatty acids and glycerol.[6][7]

Reactants and Catalyst:

Glycerol
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Behenic Acid (molar ratio of glycerol to behenic acid is typically 1:3)

Immobilized lipase (e.g., from Candida antarctica)

Solvent (optional, e.g., a non-polar organic solvent like hexane or solvent-free system)

Reaction Conditions:

The reactants and immobilized lipase are mixed in a reaction vessel.

The temperature is maintained between 60-80°C.

The reaction is carried out under vacuum or with nitrogen sparging to remove the water

produced during esterification, thereby shifting the equilibrium towards product formation.

The reaction is monitored by measuring the decrease in acid value of the reaction mixture.

Purification:

After the reaction, the immobilized enzyme is removed by filtration.

The product is then purified to remove unreacted fatty acids and mono- and diglycerides.

Purification can be achieved by:

Recrystallization: The crude product is dissolved in a suitable solvent (e.g., acetone or

ethanol) at an elevated temperature and then cooled to allow the Tribehenin to

crystallize. The purified crystals are then collected by filtration.[8][9]

Column Chromatography: For higher purity, the product can be purified using column

chromatography with a silica gel stationary phase and a non-polar mobile phase (e.g., a

mixture of hexane and ethyl acetate).[10]
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Caption: General workflow for the synthesis and purification of Tribehenin.

Analytical Methods
Several analytical techniques are employed for the characterization and quality control of

Tribehenin.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of Tribehenin. The ¹H NMR spectrum would show characteristic signals for the

glycerol backbone protons and the long alkyl chains of the behenic acid moieties.[11][12][13]

The ¹³C NMR spectrum would show signals for the carbonyl carbons of the ester groups and

the carbons of the glycerol backbone and fatty acid chains.[11][12]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in Tribehenin. A strong absorption band around 1740 cm⁻¹ is characteristic of the C=O

stretching of the ester groups.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC can be used for the quantitative

analysis of Tribehenin and to determine its purity. A reversed-phase column with a non-polar

mobile phase is typically used.[14][15][16]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://tokushima-u.repo.nii.ac.jp/record/2011803/files/rechem_7_101415.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716940/
https://tokushima-u.repo.nii.ac.jp/record/2011803/files/rechem_7_101415.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099996/
https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://www.benchchem.com/product/b125710/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tribehenin-cas-number-18641-57-1
https://www.chromatographyonline.com/view/analysis-of-preservatives-in-cosmetics-by-hplc
https://www.mdpi.com/2079-9284/11/1/1
https://www.researchgate.net/publication/9002877_Simultaneous_HPLC_determination_of_hydrophilic_whitening_agents_in_cosmetic_products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography (GC): GC can be used to analyze the fatty acid composition of

Tribehenin after transesterification to fatty acid methyl esters (FAMEs).[17][18]

Thermal Analysis
Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and

thermal behavior of Tribehenin. The thermogram provides information on the onset of

melting, the peak melting temperature, and the enthalpy of fusion.[19][20]

Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of

Tribehenin by measuring its weight loss as a function of temperature.[19]

Applications in Drug Delivery
Tribehenin is widely used as a lipid excipient in pharmaceutical formulations, particularly in the

development of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) for

drug delivery.[21] These lipid-based nanoparticles offer several advantages, including improved

drug stability, controlled release, and enhanced bioavailability.

Solid Lipid Nanoparticles (SLNs)
SLNs are colloidal carriers made from solid lipids, such as Tribehenin. They are typically in the

size range of 50 to 1000 nm.

Preparation of Lipid and Aqueous Phases:

Lipid Phase: Tribehenin is melted at a temperature above its melting point (e.g., 85°C).

The lipophilic drug is then dissolved or dispersed in the molten lipid.

Aqueous Phase: A surfactant (e.g., Poloxamer 188, Tween 80) is dissolved in purified

water and heated to the same temperature as the lipid phase.

Homogenization:

The hot aqueous phase is added to the hot lipid phase, and the mixture is subjected to

high-shear homogenization to form a coarse pre-emulsion.
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The pre-emulsion is then passed through a high-pressure homogenizer for several cycles

to produce a nanoemulsion.

Cooling and Solidification:

The resulting nanoemulsion is cooled down to room temperature, leading to the

recrystallization of the lipid and the formation of solid lipid nanoparticles.[22][23][24][25]
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Caption: Workflow for the preparation of Tribehenin-based Solid Lipid Nanoparticles (SLNs).

Characterization of Tribehenin-based Nanoparticles
The prepared nanoparticles are characterized for various parameters to ensure their quality

and performance.

Table 2: Characterization of Tribehenin-based Nanoparticles
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Parameter Method Description Reference(s)

Particle Size and

Polydispersity Index

(PDI)

Dynamic Light

Scattering (DLS)

Determines the

average particle size

and the width of the

size distribution.

[26][27][28]

Zeta Potential
Electrophoretic Light

Scattering (ELS)

Measures the surface

charge of the

nanoparticles, which

is an indicator of their

stability.

[26][27][28]

Encapsulation

Efficiency (EE) and

Drug Loading (DL)

Spectrophotometry or

HPLC

Quantifies the amount

of drug entrapped

within the

nanoparticles.

[26][28][29]

Morphology

Transmission Electron

Microscopy (TEM) or

Scanning Electron

Microscopy (SEM)

Visualizes the shape

and surface

characteristics of the

nanoparticles.

[26]

In Vitro Drug Release

Dialysis Bag Method

or Sample and

Separate Method

Evaluates the rate and

extent of drug release

from the nanoparticles

over time.

[30][31][32][33][34]

Safety and Toxicology
Tribehenin is generally considered a safe and non-toxic material for use in cosmetic and

pharmaceutical applications.[35][36]

Table 3: Toxicological Data for Tribehenin
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Test Species Route Result Reference(s)

Acute Oral

Toxicity (LD₅₀)
Mice Oral > 5 g/kg [37]

Dermal Irritation Rabbit Dermal

At most, mildly

irritating (20%

solution in liquid

paraffin)

[37]

Ocular Irritation Rabbit Ocular

At most, mildly

irritating (20%

solution in liquid

paraffin)

[37]

Skin

Sensitization
Guinea Pig Dermal Not a sensitizer [37]

Mutagenicity Not specified In vitro Not mutagenic [38]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Tribehenin is safe as

used in cosmetic products.[3] Repeated insult patch tests in humans with products containing

up to 40% Tribehenin showed no irritation.[35][36]

Conclusion
Tribehenin is a versatile and safe triglyceride with well-established applications in the cosmetic

and pharmaceutical industries. Its defined physicochemical properties and safety profile make it

an excellent lipid excipient for the formulation of various drug delivery systems, particularly

solid lipid nanoparticles. This technical guide provides a comprehensive summary of the

available scientific literature on Tribehenin, offering valuable information for researchers and

professionals in the field of drug development and formulation. The detailed methodologies and

data presented herein can serve as a foundation for further research and application of this

compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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